N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methanesulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methylsulfonylbenzamide” is a complex organic compound. It contains an oxadiazole ring, which is a heterocyclic compound consisting of one oxygen atom, two nitrogen atoms, and two carbon atoms . Oxadiazole derivatives are known for their broad range of chemical and biological properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, oxadiazoles are generally synthesized through the cyclization of appropriate precursors . For instance, the formation of 1,3,4-oxadiazole involves the reaction of acid hydrazide with carboxylic acid, followed by a reaction with phosphorus oxychloride .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reactants present. Oxadiazole derivatives are known to participate in a variety of chemical reactions due to their versatile structure .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Some general properties of oxadiazole derivatives include solubility in water and a molecular mass of around 70.05 g/mol .
Scientific Research Applications
Antibacterial Activity in Agriculture
One notable application is in the field of agriculture, where sulfone derivatives containing 1,3,4-oxadiazole moieties have shown effective antibacterial activities against rice bacterial leaf blight. These compounds, specifically 2-(methylsulfonyl)-5-(4-fluorophenyl)-1,3,4-oxadiazole, demonstrated not only superior antibacterial activity but also enhanced plant resistance and reduced damage caused by the pathogen Xanthomonas oryzae pv. oryzae (Li Shi et al., 2015).
Antimicrobial Analog Synthesis
Another application is in the development of antimicrobial agents. Fluorobenzamides containing thiazole and thiazolidine have been synthesized and tested against a variety of bacterial and fungal strains. These compounds have shown promising antimicrobial activity, indicating the potential for medical applications (N. Desai et al., 2013).
Proton Exchange Membranes for Fuel Cells
In materials science, sulfonated poly (aryl ether sulfone) containing 1,3,4-oxadiazole has been researched for use as proton exchange membranes in medium-high temperature fuel cells. These membranes exhibit excellent thermal and oxidative stability, as well as promising proton conductivity (Jingmei Xu et al., 2013).
Pharmacological Applications
Pharmacologically, N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides derivatives have been synthesized as selective and potent 5-HT(1B/1D) antagonists. These compounds show promise in treating neurological disorders, showcasing their versatility in drug development (Y. Liao et al., 2000).
Method Validation for Pesticide Residue Analysis
Moreover, a new method has been developed for the determination of a sulfone fungicide derivative in tomatoes and soil, highlighting its application in ensuring food safety and environmental protection (Rong Linghu et al., 2015).
Mechanism of Action
Target of Action
CCG-309505, also known as N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methanesulfonylbenzamide, primarily targets the myocardin-related transcription factor A (MRTF-A) . MRTF-A plays a crucial role in the epithelial–mesenchymal transition (EMT), a process closely associated with cancer progression and tissue fibrosis .
Mode of Action
CCG-309505 interacts with MRTF-A to inhibit its nuclear accumulation . This interaction prevents MRTF-A from activating the serum response factor (SRF)-mediated gene expression, which is a key process in EMT . The S-isomer of CCG-309505 exhibits higher inhibitory effects on these cellular events triggered by MRTF-A activation than the R-isomer .
Biochemical Pathways
CCG-309505 affects the Rho pathway . It acts as a specific inhibitor of Rho pathway-mediated signaling and activation of SRF transcription . It acts at or downstream of MLK1 and upstream of SRF, blocking MLK1 nuclear localization .
Result of Action
CCG-309505 potently inhibits lysophosphatidic acid-induced DNA synthesis in PC-3 prostate cancer cells and the growth of RhoC-overexpressing melanoma lines . It selectively stimulates apoptosis of the metastasis-prone, RhoC-overexpressing melanoma cell lines . These effects are indicative of the compound’s potential as a therapeutic agent in cancer treatment.
Action Environment
It is known that factors such as temperature, ph, and the presence of other molecules can affect the stability, efficacy, and action of a compound
Future Directions
Properties
IUPAC Name |
N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN3O4S/c1-25(22,23)13-4-2-3-11(9-13)14(21)18-16-20-19-15(24-16)10-5-7-12(17)8-6-10/h2-9H,1H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOKUHQLVFSZTBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.